Cas no 26342-23-4 (3-diethoxyphosphorylbenzoic Acid)

• Product Name: 3-diethoxyphosphorylbenzoic Acid
• CAS No: 26342-23-4
• MF: C₁₁H₁₅O₅P
• MW: 258.207564592361
• MDL: MFCD00020304
• CID: 1426794
• PubChem ID: 23422992
• Update Time: 2025-04-20

3-diethoxyphosphorylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-diethoxyphosphorylbenzoic acid
• DIETHYL 3-CARBOXYPHENYLPHOSPHONATE
• DTXSID40633871
• MFCD00020304
• 26342-23-4
• benzoic acid, 3-diethoxyphosphinyl-
• Diethyl(3-carboxyphenyl)phosphonate
• 3-(Diethoxyphosphoryl)benzoic acid
• Benzoic acid, 3-(diethoxyphosphinyl)-
• AKOS017343441
• DIETHYL (3-CARBOXYPHENYL)PHOSPHONATE
• 3-diethoxyphosphorylbenzoic Acid

• MDL： MFCD00020304
• Inchi： 1S/C11H15O5P/c1-3-15-17(14,16-4-2)10-7-5-6-9(8-10)11(12)13/h5-8H,3-4H2,1-2H3,(H,12,13)
• InChI Key： CTVOPDRNDWRPIR-UHFFFAOYSA-N
• SMILES： P(C1C=CC=C(C(=O)O)C=1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 258.06571057g/mol
• Monoisotopic Mass: 258.06571057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.8Ų